Cas no 2034357-70-3 (N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-2-methoxybenzene-1-sulfonamide)

2034357-70-3 structure
Product name:N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-2-methoxybenzene-1-sulfonamide
N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-2-methoxybenzene-1-sulfonamide
- N-{[4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2-methoxybenzene-1-sulfonamide
- N-((4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)-2-methoxybenzenesulfonamide
- AKOS032457087
- N-[[4-(dimethylamino)-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl]methyl]-2-methoxybenzenesulfonamide
- F6438-3690
- 2034357-70-3
-
- Inchi: 1S/C17H24N6O3S/c1-22(2)16-19-15(20-17(21-16)23-10-6-7-11-23)12-18-27(24,25)14-9-5-4-8-13(14)26-3/h4-5,8-9,18H,6-7,10-12H2,1-3H3
- InChI Key: GEQHMAKOWUERMP-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1OC)(NCC1=NC(N(C)C)=NC(=N1)N1CCCC1)(=O)=O
Computed Properties
- Exact Mass: 392.16305982g/mol
- Monoisotopic Mass: 392.16305982g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 564
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 109Ų
- XLogP3: 1.8
N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-2-methoxybenzene-1-sulfonamide PricePrice >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6438-3690-10μmol |
N-{[4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2-methoxybenzene-1-sulfonamide |
2034357-70-3 | 10μmol |
$69.0 | 2023-09-09 | ||
Life Chemicals | F6438-3690-2μmol |
N-{[4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2-methoxybenzene-1-sulfonamide |
2034357-70-3 | 2μmol |
$57.0 | 2023-09-09 | ||
Life Chemicals | F6438-3690-1mg |
N-{[4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2-methoxybenzene-1-sulfonamide |
2034357-70-3 | 1mg |
$54.0 | 2023-09-09 | ||
Life Chemicals | F6438-3690-30mg |
N-{[4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2-methoxybenzene-1-sulfonamide |
2034357-70-3 | 30mg |
$119.0 | 2023-09-09 | ||
Life Chemicals | F6438-3690-5mg |
N-{[4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2-methoxybenzene-1-sulfonamide |
2034357-70-3 | 5mg |
$69.0 | 2023-09-09 | ||
Life Chemicals | F6438-3690-20μmol |
N-{[4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2-methoxybenzene-1-sulfonamide |
2034357-70-3 | 20μmol |
$79.0 | 2023-09-09 | ||
Life Chemicals | F6438-3690-40mg |
N-{[4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2-methoxybenzene-1-sulfonamide |
2034357-70-3 | 40mg |
$140.0 | 2023-09-09 | ||
Life Chemicals | F6438-3690-10mg |
N-{[4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2-methoxybenzene-1-sulfonamide |
2034357-70-3 | 10mg |
$79.0 | 2023-09-09 | ||
Life Chemicals | F6438-3690-3mg |
N-{[4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2-methoxybenzene-1-sulfonamide |
2034357-70-3 | 3mg |
$63.0 | 2023-09-09 | ||
Life Chemicals | F6438-3690-50mg |
N-{[4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}-2-methoxybenzene-1-sulfonamide |
2034357-70-3 | 50mg |
$160.0 | 2023-09-09 |
N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-2-methoxybenzene-1-sulfonamide Related Literature
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Ilya D. Gridnev,Elisabetta Alberico,Serafino Gladiali Chem. Commun., 2012,48, 2186-2188
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Qi Qu,Jing Wang,Chuan Zeng,Zhimin He RSC Adv., 2021,11, 22744-22750
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Irina Geibel,Marc Schmidtmann,Jens Christoffers Org. Biomol. Chem., 2017,15, 7824-7829
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Patrick Fiorenza,Vito Raineri,Stefan G. Ebbinghaus,Raffaella Lo Nigro CrystEngComm, 2011,13, 3900-3904
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Bin Liu,Yan-Yan Jia,Jin Jin,Xue-Mei Liu,Dan Wang,Gang-Lin Xue Dalton Trans., 2013,42, 10208-10213
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Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
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7. Calix[4]pyrogallolarenes as novel high temperature inhibitors of oxidative degradation of polymers†Przemyslaw Ziaja,Katarzyna Jodko-Piorecka,Rafal Kuzmicz,Grzegorz Litwinienko Polym. Chem., 2012,3, 93-95
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Weiwei Rong,Zheng Sun,Qing Li,Ran Liu,Taozhen Zhang,Tianyang Wang,Wenling Yang,Zhe Li,Kaishun Bi Anal. Methods, 2016,8, 2176-2184
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Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
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H. V. Rasika Dias,Himashinie V. K. Diyabalanage,Mukunda M. Ghimire,Joshua M. Hudson,Devaborniny Parasar,Chammi S. Palehepitiya Gamage,Shan Li,Mohammad A. Omary Dalton Trans., 2019,48, 14979-14983
2034357-70-3 (N-{4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}-2-methoxybenzene-1-sulfonamide) Related Products
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